Cas no 951896-54-1 (7-chloro-1-oxo-N-2-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: 7-chloro-1-oxo-N-2-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 951896-54-1
• MF: C₁₇H₁₁ClF₃NO₃
• MW: 369.72235417366
• CID: 5430618
• Update Time: 2025-10-08

7-chloro-1-oxo-N-2-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-oxo-N-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-isochromene-3-carboxamide
• 7-chloro-1-oxo-N-2-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide

• Inchi： 1S/C17H11ClF3NO3/c18-10-6-5-9-7-14(25-16(24)11(9)8-10)15(23)22-13-4-2-1-3-12(13)17(19,20)21/h1-6,8,14H,7H2,(H,22,23)
• InChI Key： LZEAXJIXOQQYTB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2C(F)(F)F)=O)OC(=O)C2=CC(Cl)=CC=C2C1

Additional information on 7-chloro-1-oxo-N-2-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide

7-Chloro-1-Oxo-N-(2-Trifluoromethyl)Phenyl-3,4-Dihydro-1H-2-Benzopyran-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 951896-54-1, commonly referred to as 7-chloro-1-oxo-N-(2-trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

Structural Analysis and Synthesis

The molecular structure of 7-chloro-1-oxo-N-(2-trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-3-carboxamide is characterized by a benzopyran skeleton with a chloro substituent at position 7 and a trifluoromethyl group attached to the phenyl ring. The presence of these substituents significantly influences the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such structural motifs in enhancing the molecule's stability and bioavailability.

The synthesis of this compound involves a multi-step process that includes Friedel-Crafts acylation, followed by nucleophilic substitution and amide formation. Researchers have optimized these steps to achieve high yields and purity levels, making the compound more accessible for further studies.

Pharmacological Properties

Emerging research has demonstrated that 7-chloro-N-(trifluoromethyl)phenyl benzopyran carboxamide exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders.

In vitro studies have shown that the compound effectively inhibits pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to scavenge free radicals has been validated through DPPH assays, indicating its potential as an adjunctive therapy in oxidative stress management.

Applications in Materials Science

Beyond its pharmacological applications, 7-chloro-N-(trifluoromethyl)phenyl benzopyran carboxamide has shown promise in materials science. Its aromatic structure and electron-withdrawing groups make it an ideal candidate for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs).

Recent advancements in polymer chemistry have leveraged this compound's electronic properties to create high-performance materials with enhanced conductivity and stability. These materials are being explored for use in flexible electronics and advanced display technologies.

Future Directions

The continued exploration of 7-chloro-N-(trifluoromethyl)phenyl benzopyran carboxamide is expected to unlock new opportunities across multiple disciplines. Ongoing research is focused on optimizing its pharmacokinetic profile for drug delivery applications while simultaneously investigating its potential in nanotechnology.

Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative solutions that integrate this compound's unique properties into real-world applications.

Conclusion

The Role of CAS No. 951896-54-1 in Modern Research